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Compound of Interest

Compound Name: 2,6-Dibromo-4-nitroaniline

Cat. No.: B165464

Essential Safety and Handling Guide for 2,6-
Dibromo-4-nitroaniline

This guide provides critical safety and logistical information for the handling and disposal of
2,6-Dibromo-4-nitroaniline, tailored for researchers, scientists, and professionals in drug
development. Adherence to these protocols is essential for ensuring laboratory safety.

Chemical Identifier and Hazard Summary

Identifier Value

Chemical Name 2,6-Dibromo-4-nitroaniline

CAS Number 827-94-1

Molecular Formula CesHaBr2N20:2

Signal Word Warning

GHS Hazard Statements H302, H312, H332, H315, H319

Hazard Classifications[1][2][3]
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Hazard Class Category Description
Acute Toxicity, Oral 4 Harmful if swallowed[1][2][3][4]
. Harmful in contact with skin[1]
Acute Toxicity, Dermal 4
[21[3][4]
Acute Toxicity, Inhalation 4 Harmful if inhaled[1][3][4][5]
Skin Corrosion/Irritation 2 Causes skin irritation[2][3][6][ 7]

Serious Eye Damage/Eye

Irritation

Causes serious eye irritation[3]

[7]

Specific Target Organ Toxicity
(Single)

May cause respiratory

irritation[7]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 2,6-Dibromo-4-
nitroaniline to minimize exposure and ensure personal safety.

Recommended Personal Protective Equipment[1][5][6][7][8]
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Protection Type

Specification

Rationale

Eye Protection

Chemical safety goggles or
eyeglasses with side shields
(compliant with OSHA 29 CFR
1910.133 or EN166)[6][8]

Protects against dust particles
and potential splashes,

preventing eye irritation[6].

Hand Protection

Appropriate protective gloves
(e.g., nitrile rubber)[1][6]

Prevents skin contact, as the
substance is harmful upon
dermal absorption[2][5].

Body Protection

Protective clothing to prevent
skin exposure (e.g., lab coat,
coveralls)[5][6]

Minimizes the risk of skin
contact and contamination of

personal clothing[6].

Respiratory

NIOSH or European Standard
EN 149 approved respirator
(e.g., N95 dust mask)[1][6]

Protects against inhalation of
harmful dust particles,
especially in poorly ventilated

areas.

Operational Plan: Step-by-Step Handling Protocol

A systematic approach to handling 2,6-Dibromo-4-nitroaniline is crucial. The following

workflow outlines the procedural steps from preparation to post-handling.
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Figure 1: Workflow for Safe Handling of 2,6-Dibromo-4-nitroaniline.
Experimental Protocols
1. Preparation:

Ensure a chemical fume hood is operational and available.

Verify that an eyewash station and safety shower are accessible.[7]

Don all required PPE as specified in the table above.

Assemble all necessary laboratory equipment (e.g., glassware, spatulas, weighing paper)
within the fume hood to minimize movement of the chemical.

N

. Handling:
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e Conduct all manipulations of 2,6-Dibromo-4-nitroaniline within a chemical fume hood to
ensure adequate ventilation.[5][6]

» When weighing, use a draft shield or perform the task in a low-flow area of the hood to
prevent the fine powder from becoming airborne.

e Handle the substance carefully to avoid the formation of dust.[5][8]

o Keep the container tightly closed when not in use.[5][6][7]

e Avoid contact with skin and eyes.[5][6]

e Do not eat, drink, or smoke in the handling area.[5]

3. Post-Handling and Decontamination:

e Thoroughly wash hands and any exposed skin with soap and water after handling.[5][6]

o Clean all work surfaces and equipment that may have come into contact with the chemical.
e Remove contaminated clothing and launder it before reuse.[5]

» Properly remove and dispose of gloves and other disposable PPE in a designated waste
container.

Disposal Plan

The disposal of 2,6-Dibromo-4-nitroaniline and its containers must be managed as hazardous
waste.

Step-by-Step Disposal Protocol
» Waste Collection:

o Collect all waste material, including unused product and contaminated disposable items
(e.g., gloves, weighing paper), in a designated and clearly labeled hazardous waste
container.
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o Ensure the waste container is compatible with the chemical and is kept securely closed.
e Labeling:

o Label the waste container with "Hazardous Waste" and the full chemical name: "2,6-
Dibromo-4-nitroaniline".

o Include the date of waste accumulation.
o Storage of Waste:

o Store the waste container in a designated, well-ventilated, and secure area, away from
incompatible materials.

e Final Disposal:

o Dispose of the contents and the container in accordance with all local, regional, and
national hazardous waste regulations.[3][5]

o Itis recommended to entrust the disposal to a licensed and qualified waste disposal
company.[3]

o Do not empty into drains.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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